(2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-1-(furan-2-yl)prop-2-en-1-one

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: (E)-3-(1,3-dimethylpyrazol-4-yl)-1-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H12N2O2/c1-9-10(8-14(2)13-9)5-6-11(15)12-4-3-7-16-12/h3-8H,1-2H3/b6-5+
• InChI Key: MUVDKQMFWLZZIA-AATRIKPKSA-N
• Isomeric SMILES: CC1=NN(C=C1/C=C/C(=O)C2=CC=CO2)C
• Canonical SMILES: CC1=NN(C=C1C=CC(=O)C2=CC=CO2)C

Description

(2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-1-(furan-2-yl)prop-2-en-1-one is an organic compound that features a pyrazole ring and a furan ring connected by a propenone linker

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-1-(furan-2-yl)prop-2-en-1-one typically involves the condensation of 1,3-dimethyl-4-pyrazolecarboxaldehyde with 2-furylmethyl ketone under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate in an organic solvent like ethanol or methanol. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the formation of the desired product is complete.

Industrial Production Methods

For industrial-scale production, the process can be optimized by using continuous flow reactors which allow for better control over reaction conditions and improved yields. The use of catalysts and advanced purification techniques such as column chromatography or recrystallization can further enhance the efficiency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-1-(furan-2-yl)prop-2-en-1-one can undergo various types of chemical reactions including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield alcohols or alkanes.

Substitution: The compound can participate in nucleophilic substitution reactions where the furan or pyrazole rings are substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination.

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, alkanes.

Substitution: Halogenated derivatives, alkylated products.

Scientific Research Applications

(2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-1-(furan-2-yl)prop-2-en-1-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities such as antimicrobial, antifungal, and anticancer properties.

Medicine: Explored as a lead compound in drug discovery for the development of new therapeutic agents.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which (2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-1-(furan-2-yl)prop-2-en-1-one exerts its effects is primarily through interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. For instance, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to potential anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(2E)-3-(1H-pyrazol-4-yl)-1-(furan-2-yl)prop-2-en-1-one: Lacks the dimethyl substitution on the pyrazole ring.

(2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-1-(thiophen-2-yl)prop-2-en-1-one: Contains a thiophene ring instead of a furan ring.

Uniqueness

(2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-1-(furan-2-yl)prop-2-en-1-one is unique due to the presence of both a dimethyl-substituted pyrazole ring and a furan ring, which confer distinct electronic and steric properties